Cas no 856562-96-4 ((R)-1-(4-Bromophenyl)propan-1-amine hydrochloride)

(R)-1-(4-Bromophenyl)propan-1-amine hydrochloride structure
856562-96-4 structure
Product Name:(R)-1-(4-Bromophenyl)propan-1-amine hydrochloride
CAS No:856562-96-4
MF:C9H13BrClN
MW:250.5632
MDL:MFCD12910477
CID:3041701
PubChem ID:91844815
Update Time:2024-10-26

(R)-1-(4-Bromophenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(4-Bromophenyl)propan-1-amine hydrochloride
    • (1R)-1-(4-bromophenyl)propan-1-amine hydrochloride
    • (R)-1-(4-Bromophenyl)propan-1-amine HCl
    • AKOS025395757
    • CS-0326252
    • Y10817
    • 856562-96-4
    • (R)-1-(4-Bromophenyl)propan-1-aminehydrochloride
    • (1R)-1-(4-bromophenyl)propan-1-amine;hydrochloride
    • GS-7310
    • MFCD12910477
    • MDL: MFCD12910477
    • Inchi: 1S/C9H12BrN.ClH/c1-2-9(11)7-3-5-8(10)6-4-7;/h3-6,9H,2,11H2,1H3;1H/t9-;/m1./s1
    • InChI Key: KTHQPQZHRFCWEX-SBSPUUFOSA-N
    • SMILES: BrC1C([H])=C([H])C(=C([H])C=1[H])[C@@]([H])(C([H])([H])C([H])([H])[H])N([H])[H].Cl[H]

Computed Properties

  • Exact Mass: 248.99199g/mol
  • Monoisotopic Mass: 248.99199g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 108
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26

(R)-1-(4-Bromophenyl)propan-1-amine hydrochloride Pricemore >>

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abcr
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(R)-1-(4-Bromophenyl)propan-1-amine HCl; .
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